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Compound of Interest

Compound Name: Hpob

Cat. No.: B15568777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solubility, preparation, and in

vivo application of HPOB (N-hydroxy-4-(2-[(2-hydroxyethyl)(phenyl)amino]-2-

oxoethyl)benzamide), a potent and selective inhibitor of histone deacetylase 6 (HDAC6). The

following protocols and data are intended to facilitate the use of HPOB in preclinical research

settings.

Physicochemical and In Vitro Inhibitory Data
HPOB is a small molecule inhibitor that demonstrates high selectivity for HDAC6 over other

HDAC isoforms. This selectivity is crucial for elucidating the specific biological functions of

HDAC6 and for developing targeted therapeutic strategies.
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Parameter Value Reference

Molecular Formula C₁₇H₁₈N₂O₄ [1]

Molecular Weight 314.3 g/mol [1]

CAS Number 1429651-50-2 [1]

IC₅₀ (HDAC6) 56 nM [1][2]

IC₅₀ (HDAC1) 2.9 µM Not explicitly cited

Selectivity
>30-fold for HDAC6 over other

HDACs
[1][2]

Solubility Data
The solubility of HPOB in various solvents is critical for the preparation of stock solutions and

formulations for in vivo administration. The following table summarizes known solubility data. It

is recommended to use fresh, anhydrous solvents, as the presence of moisture can reduce the

solubility of HPOB, particularly in DMSO.[1]

Solvent Solubility Reference

Dimethylformamide (DMF) 10 mg/mL [1]

Dimethyl sulfoxide (DMSO) 20 mg/mL [1]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]

Ethanol 15 mg/mL [1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL [2]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL [2]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL [2]
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Preparation of HPOB for In Vivo Administration
This protocol describes the preparation of a clear HPOB solution suitable for intraperitoneal

(i.p.) injection in mice. This formulation has been successfully used in xenograft models.[2][3] It

is recommended to prepare the working solution fresh on the day of use.[2]

Materials:

HPOB powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

PEG300 (Polyethylene glycol 300), sterile

Tween-80 (Polysorbate 80), sterile

Saline (0.9% NaCl), sterile

Sterile microcentrifuge tubes or vials

Pipettes and sterile pipette tips

Protocol:

Prepare a 25 mg/mL HPOB stock solution in DMSO.

Weigh the required amount of HPOB powder and dissolve it in the appropriate volume of

sterile DMSO.

Ensure complete dissolution. Gentle warming or sonication can be used to aid dissolution

if precipitation occurs.[2]

Prepare the final working solution (e.g., for a 1 mL final volume):

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL HPOB in DMSO stock solution to the PEG300 and mix

thoroughly until the solution is clear.
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Add 50 µL of Tween-80 and mix until the solution is homogeneous and clear.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Mix the final solution thoroughly. The final concentration of HPOB will be 2.5 mg/mL.

Final Vehicle Composition: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.[2]

In Vivo Administration Protocol: Intraperitoneal (i.p.)
Injection in Mice
This protocol outlines the standard procedure for intraperitoneal injection in mice, a common

route for administering HPOB in preclinical studies.[3][4][5]

Materials:

Prepared HPOB solution

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)

70% Ethanol for disinfection

Appropriate animal restraint device

Procedure:

Animal Restraint: Securely restrain the mouse using an appropriate technique to expose the

abdomen.

Injection Site Identification: The preferred injection site is the lower right quadrant of the

abdomen to avoid the cecum.[4]

Disinfection: Swab the injection site with 70% ethanol.

Needle Insertion: Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal

cavity.[4][6] Aspirate gently to ensure the needle has not entered a blood vessel or organ (no
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fluid should enter the syringe).

Injection: Slowly inject the HPOB solution. The maximum recommended injection volume for

a mouse is typically < 10 mL/kg.[6] For a 25-gram mouse, this would be a maximum of 0.25

mL.

Withdrawal and Monitoring: Withdraw the needle and return the mouse to its cage. Monitor

the animal for any adverse reactions.

Signaling Pathways and Experimental Workflows
HPOB Mechanism of Action and Downstream Effects
HPOB selectively inhibits the catalytic activity of HDAC6, a cytoplasmic enzyme. This leads to

the hyperacetylation of non-histone protein substrates, most notably α-tubulin and the

chaperone protein Hsp90.[3][7] The acetylation of these proteins has significant downstream

effects on cellular processes.
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In Vivo Experimental Workflow

Tumor Cell Implantation
(e.g., CWR22 xenograft)

Tumor Growth Monitoring

HPOB Administration
(e.g., 300 mg/kg/day, i.p.)

Monitor Tumor Volume
and Body Weight

Endpoint: Tumor Excision
and Tissue Collection

Pharmacodynamic Analysis
(e.g., Western Blot for
acetylated α-tubulin)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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